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Compound of Interest

Compound Name: FISONATE

Cat. No.: B1148438

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
FISONATE, also known as Crufomate. Adherence to these procedures is essential for ensuring
a safe laboratory environment and minimizing risk of exposure.

Immediate Safety Information

FISONATE (Crufomate) is an organophosphate insecticide that is harmful if swallowed,
inhaled, or absorbed through the skin. It can cause serious eye irritation. The commercial
product is often a yellow oil, while in its pure form, it is a white crystalline solid. It is crucial to
handle this compound with appropriate personal protective equipment in a well-ventilated area,
away from ignition sources.

Quantitative Exposure Data

A summary of key quantitative safety data for FISONATE (Crufomate) is provided below. This
information is critical for risk assessment and for ensuring that handling procedures and
engineering controls are adequate.
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Parameter Value Species Reference
Occupational
Exposure Limit (TLV- 5 mg/m3 Human [1]
TWA)
Lethal Dose, 50%
770 mg/kg Rat [2]
(LD50) Oral
Lethal Dose, 50%
2,000 mg/kg Rat [2]

(LD50) Dermal

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE is the most critical barrier to preventing exposure to
FISONATE. The following table outlines the required PPE for various laboratory operations
involving this compound.
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. EyelFace Hand Body Respiratory
Operation . . . .
Protection Protection Protection Protection
Chemical-
Low-Volume )
) resistant gloves Not generally
Handling (e.g., Safety glasses o -
o o ) (Nitrile, required if
weighing, with side shields i
) ) Neoprene, or Lab coat. handled in a
preparing or chemical B _
) ) Butyl rubber). certified chemical
solutions in a splash goggles. o
Double gloving is fume hood.
fume hood)
recommended.
A NIOSH-
approved
i respirator with an
Chemical- )
) ) organic vapor
High-Volume resistant gloves ) )
] ] o ) (OV) cartridge is
Handling or Chemical splash (Nitrile, Chemical-

potential for

goggles and a

Neoprene, or resistant apron

recommended. A

P100 particulate

aerosol face shield. Butyl rubber). over a lab coat. )
] o filter should be
generation Double gloving is ) )
added if there is
recommended. )
a risk of aerosol
or dust
generation.[3]
A NIOSH-
Heavy-duty approved full-
) chemical- ) face respirator
Chemical splash ) Chemical- ] ]
) resistant gloves ) ) with an organic
Spill Cleanup goggles and a resistant suit or

face shield.

(e.g., Butyl
coveralls.
rubber over

Nitrile).

vapor (OV)
cartridge and
P100 particulate
filter.

Note on Glove Selection: While specific breakthrough time data for FISONATE on various

glove materials is not readily available, Nitrile, Neoprene, and Butyl rubber are generally

recommended for handling organophosphate pesticides.[4] It is crucial to inspect gloves for any

signs of degradation or damage before and during use. Change gloves frequently, and

immediately if contamination is suspected.
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Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling
FISONATE in a laboratory setting, from preparation to post-handling procedures.
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Preparation Phase

Review Safety Data Sheet (SDS) for FISONATE

A

Ensure fume hood is certified and operational

A

Gather all necessary PPE

Y

Prepare spill kit and waste containers

Proceed to handling

Handline Phase

Don appropriate PPE

Y

Conduct all work within the fume hood

Y

Weigh and prepare FISONATE solutions

A

Clearly label all containers

Experiment complete

Post-Handling & Disposal Phase

Decontaminate work surfaces

\

Segregate and label waste for disposal

A

Doff and dispose of single-use PPE

A

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling FISONATE.
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Disposal Plan

Proper disposal of FISONATE and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Labeling

All waste contaminated with FISONATE must be segregated from general laboratory waste.
This includes:

e Solid Waste: Contaminated gloves, bench paper, pipette tips, and empty containers.
e Liquid Waste: Unused solutions and solvent rinses.

All waste containers must be clearly labeled as "Hazardous Waste - FISONATE (Crufomate)”
and include the date of accumulation.

Disposal Methodology

o Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone or
methanol).[5][6] The rinsate should be collected and disposed of as hazardous liquid waste.
Puncture the container to prevent reuse.

e Solid Waste: Place all contaminated solid waste in a designated, sealed, and labeled
hazardous waste container.

e Liquid Waste: Collect all liquid waste in a sealed, labeled, and compatible hazardous waste
container.

o Final Disposal: All FISONATE waste must be disposed of through a licensed hazardous
waste disposal company, in accordance with local, state, and federal regulations.[6][7]
Incineration is a common disposal method for organic pesticides.[5]

The following decision tree provides a logical flow for the disposal of materials contaminated
with FISONATE.
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Material Contaminated with FISONATE

Is the waste liquid?

Is it an empty container?

Collect in labeled liquid hazardous waste container

Triple rinse with appropriate solvent

Collect in labeled solid hazardous waste container

Collect rinsate as liquid hazardous waste

Puncture and dispose of container as solid waste

Dispose through licensed hazardous waste vendor

Click to download full resolution via product page

Caption: FISONATE Waste Disposal Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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